Cas no 151928-33-5 ((3S,9S,15S,21S)-9-[Hydroxy-(4-hydroxyphenyl)methyl]-3-(1H-indol-3-ylmethyl)-15-propan-2-yl-1,4,7,10,13,16,19-heptazabicyclo[19.3.0]tetracosane-2,5,8,11,14,17,20-heptone)

• Product Name: (3S,9S,15S,21S)-9-[Hydroxy-(4-hydroxyphenyl)methyl]-3-(1H-indol-3-ylmethyl)-15-propan-2-yl-1,4,7,10,13,16,19-heptazabicyclo[19.3.0]tetracosane-2,5,8,11,14,17,20-heptone
• CAS No: 151928-33-5
• MF: C₃₆H₄₄N₈O₉
• MW: 732.782768249512
• CID: 190357
• PubChem ID: 9961991
• Update Time: 2024-03-01

(3S,9S,15S,21S)-9-[Hydroxy-(4-hydroxyphenyl)methyl]-3-(1H-indol-3-ylmethyl)-15-propan-2-yl-1,4,7,10,13,16,19-heptazabicyclo[19.3.0]tetracosane-2,5,8,11,14,17,20-heptone Chemical and Physical Properties

Names and Identifiers

• Cyclo(glycyl-L-tryptophyl-L-prolylglycyl-L-valylglycyl-b-hydroxy-L-tyrosyl) (9CI)
• 1H-Pyrrolo[1,2-a][1,4,7,10,13,16,19]heptaazacycloheneicosine,cyclic peptide deriv.
• Win 68577
• Win68577
• Cyclo(glycyl-L-tryptophyl-L-prolylglycyl-L-valylglycyl-beta-hydroxy-L-tyrosyl)
• (3S,9S,15S,21S)-9-[Hydroxy-(4-hydroxyphenyl)methyl]-3-(1H-indol-3-ylmethyl)-15-propan-2-yl-1,4,7,10,
• 151928-33-5
• Win-68577
• (3S,9S,15S,21S)-9-[hydroxy-(4-hydroxyphenyl)methyl]-3-(1H-indol-3-ylmethyl)-15-propan-2-yl-1,4,7,10,13,16,19-heptazabicyclo[19.3.0]tetracosane-2,5,8,11,14,17,20-heptone
• CHEBI:183420
• Cyclo(glycyltryptophylprolylglycylvalylglycyl-beta-hydroxytyrosyl)
• (3S,9S,15S,21S)-9-[Hydroxy-(4-hydroxyphenyl)methyl]-3-(1H-indol-3-ylmethyl)-15-propan-2-yl-1,4,7,10,13,16,19-heptazabicyclo[19.3.0]tetracosane-2,5,8,11,14,17,20-heptone

• Inchi： 1S/C36H44N8O9/c1-19(2)30-34(51)39-18-29(48)43-31(32(49)20-9-11-22(45)12-10-20)35(52)40-16-27(46)41-25(14-21-15-37-24-7-4-3-6-23(21)24)36(53)44-13-5-8-26(44)33(50)38-17-28(47)42-30/h3-4,6-7,9-12,15,19,25-26,30-32,37,45,49H,5,8,13-14,16-18H2,1-2H3,(H,38,50)(H,39,51)(H,40,52)(H,41,46)(H,42,47)(H,43,48)/t25-,26-,30-,31-,32?/m0/s1
• InChI Key： SYBLQDYULNRQHI-ZTRORRTFSA-N
• SMILES： O=C1[C@H](CC2=CNC3C=CC=CC2=3)NC(CNC([C@H](C(C2C=CC(=CC=2)O)O)NC(CNC([C@H](C(C)C)NC(CNC([C@@H]2CCCN21)=O)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 732.32312501g/mol
• Monoisotopic Mass: 732.32312501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 53
• Rotatable Bond Count: 5
• Complexity: 1370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 251

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Oligopeptides